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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Tetradecahydroanthracene (CAS No. 6596-35-6). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals while

minimizing environmental impact. Adherence to these guidelines is critical for maintaining a

safe and compliant laboratory environment.

Safety and Hazard Profile
Tetradecahydroanthracene is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) with the following hazards:

Harmful if swallowed.[1]

May cause long-lasting harmful effects to aquatic life.[1]

Understanding these hazards is the first step in safe handling and disposal. All personnel

handling this chemical should be familiar with its Safety Data Sheet (SDS) and take appropriate

precautions.

Quantitative Safety Data
A summary of the key quantitative safety data for Tetradecahydroanthracene is provided in

the table below. This information is crucial for risk assessment and the implementation of safe
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handling procedures.

Property Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH413: May cause

long lasting harmful effects to

aquatic life

PubChem[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of contents/

container to an approved

waste disposal plant

PubChem[1]

Molecular Formula C₁₄H₂₄ PubChem[1]

Molecular Weight 192.34 g/mol PubChem[1]

Melting Point 47-49 °C ChemicalBook[2]

Boiling Point 273.7 °C at 760 mmHg Chemsrc[3]

Flash Point 105.1 °C Chemsrc[3]

Disposal Procedures
The primary directive for the disposal of Tetradecahydroanthracene is to avoid environmental

release and to utilize an approved waste disposal service.[1] Improper disposal can lead to

environmental contamination and potential harm to aquatic ecosystems.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste Tetradecahydroanthracene and any contaminated materials (e.g.,

absorbent pads, gloves, glassware) in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Tetradecahydroanthracene," and the associated hazard symbols (e.g., harmful,

environmental hazard).

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Arrange for Professional Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide the contractor with a complete and accurate description of the waste, including its

composition and known hazards.

Disposal will likely involve high-temperature incineration at a permitted facility, which is a

common and effective method for destroying polycyclic aromatic hydrocarbons (PAHs).[4]

Experimental Protocols
While specific experimental protocols for the disposal of Tetradecahydroanthracene are not

detailed in publicly available literature, the general principles for the disposal of solid and liquid

chemical waste should be followed. The key "experiment" in this context is the safe and

compliant packaging and handover of the waste to a professional disposal service.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Tetradecahydroanthracene.
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Start: Tetradecahydroanthracene Waste Generated

Assess Contamination Level

Package in Labeled, Sealed Container Improper Disposal (e.g., drain, regular trash)

Store in Designated Hazardous Waste Area

Contact EHS or Licensed Disposal Contractor

Provide Waste Information

Arrange for Waste Pickup

End: Proper Disposal by Approved Facility

Environmental Contamination Risk

Click to download full resolution via product page

Caption: Disposal workflow for Tetradecahydroanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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